Cas no 217466-09-6 (1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-)

217466-09-6 structure
Product name:1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
CAS No:217466-09-6
MF:C16H28O2
MW:252.392325401306
CID:1403968
1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
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- Inchi: 1S/C16H28O2/c1-3-4-5-6-7-8-11-15(17)16(18)12-9-10-14(2)13-16/h13,18H,3-12H2,1-2H3
- InChI Key: OOMGQOYHFWSXFN-UHFFFAOYSA-N
- SMILES: C(C1(O)CCCC(C)=C1)(=O)CCCCCCCC
Computed Properties
- Exact Mass: 252.20904
Experimental Properties
- Density: 0.970±0.06 g/cm3(Predicted)
- Boiling Point: 365.7±42.0 °C(Predicted)
- PSA: 37.3
- pka: 12.61±0.40(Predicted)
1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- Related Literature
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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